9-cyclohexyl-3-(3,4-dimethoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
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Description
9-cyclohexyl-3-(3,4-dimethoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C25H27NO5 and its molecular weight is 421.493. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties
Thermally Curable Benzoxazine Monomer : A study reported the synthesis of a new monomer possessing both benzoxazine and coumarin rings. This monomer undergoes dimerization upon photolysis, demonstrating potential in the development of advanced materials through photodimerization reactions (Kiskan & Yagcı, 2007).
Amino-dideoxyallose and Amino-deoxyribose Derivatives : Research into the cycloaddition reactions with acylnitroso dienophiles led to the synthesis of new dihydrooxazines, highlighting the versatility of these compounds in synthesizing novel organic molecules (Defoin et al., 1988).
Cyclic Dipeptidyl Ureas : A novel class of cyclic dipeptidyl ureas was synthesized, introducing a new family of pseudopeptidic triazines. This expands the chemical toolkit available for the design of molecules with potential biological activity (Sañudo et al., 2006).
Electrophilic Aminations with Oxaziridines : The study explored the transfer of NH groups to various nucleophiles, facilitating the synthesis of a wide range of nitrogen-containing compounds. This process underscores the utility of oxaziridines in organic synthesis (Andreae & Schmitz, 1991).
Crystal Structure Analysis : Detailed crystal structure analyses of specific compounds revealed insights into their molecular conformations, which is crucial for understanding their reactivity and potential applications in material science and drug design (Zheng, Cui, & Rao, 2014).
Nano-TiO2 Catalyzed Synthesis : The use of nano-TiO2 as a catalyst for the synthesis of 9-aryl-1,8-dioxo-octahydroxanthenes demonstrates the role of nanomaterials in promoting efficient and environmentally friendly chemical reactions (Khazaei et al., 2013).
Properties
IUPAC Name |
9-cyclohexyl-3-(3,4-dimethoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO5/c1-28-22-10-8-16(12-23(22)29-2)20-14-30-25-18(24(20)27)9-11-21-19(25)13-26(15-31-21)17-6-4-3-5-7-17/h8-12,14,17H,3-7,13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYHMTMCBNORSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5CCCCC5)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.